Cas no 2227882-29-1 ((2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane)

(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane structure
2227882-29-1 structure
Product Name:(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
CAS No:2227882-29-1
MF:C10H11FO3
MW:198.190946817398
CID:5951775
PubChem ID:165966716
Update Time:2023-12-28

(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
    • 2227882-29-1
    • EN300-1792959
    • Inchi: 1S/C10H11FO3/c1-12-7-4-3-6(11)10(13-2)9(7)8-5-14-8/h3-4,8H,5H2,1-2H3/t8-/m1/s1
    • InChI Key: JPBVVFVNLOZMLY-MRVPVSSYSA-N
    • SMILES: FC1=CC=C(C(=C1OC)[C@H]1CO1)OC

Computed Properties

  • Exact Mass: 198.06922237g/mol
  • Monoisotopic Mass: 198.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 31Ų

(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1792959-0.05g
(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
2227882-29-1
0.05g
$1308.0 2023-09-19
Enamine
EN300-1792959-0.1g
(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
2227882-29-1
0.1g
$1371.0 2023-09-19
Enamine
EN300-1792959-0.25g
(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
2227882-29-1
0.25g
$1432.0 2023-09-19
Enamine
EN300-1792959-0.5g
(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
2227882-29-1
0.5g
$1495.0 2023-09-19
Enamine
EN300-1792959-1.0g
(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
2227882-29-1
1g
$1557.0 2023-05-23
Enamine
EN300-1792959-2.5g
(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
2227882-29-1
2.5g
$3051.0 2023-09-19
Enamine
EN300-1792959-5.0g
(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
2227882-29-1
5g
$4517.0 2023-05-23
Enamine
EN300-1792959-10.0g
(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
2227882-29-1
10g
$6697.0 2023-05-23
Enamine
EN300-1792959-1g
(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
2227882-29-1
1g
$1557.0 2023-09-19
Enamine
EN300-1792959-5g
(2S)-2-(3-fluoro-2,6-dimethoxyphenyl)oxirane
2227882-29-1
5g
$4517.0 2023-09-19
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